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Compound of Interest

Compound Name: Omeprazole-N-oxide

Cat. No.: B194791

For Researchers, Scientists, and Drug Development Professionals

Introduction

Omeprazole-N-oxide, with the Chemical Abstracts Service (CAS) number 176219-04-8, is a
prominent metabolite of the widely prescribed proton pump inhibitor, omeprazole.[1] It also
serves as a critical reference standard in the analytical profiling of omeprazole and its related
substances, often identified as "Omeprazole EP Impurity E" or "Omeprazole USP Related
Compound E".[2][3][4] This guide provides a comprehensive overview of its chemical and
physical properties, synthesis, analytical characterization, and biological relevance, tailored for
professionals in pharmaceutical research and development.

Physicochemical Properties

Omeprazole-N-oxide is typically a white to off-white solid.[5][6] Its fundamental
physicochemical properties are summarized in the table below for easy reference and
comparison.
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Property Value Source

CAS Number 176219-04-8 [L15161718 O L] 1][12]
Molecular Formula C17H19N304S [LII718oNL2][13][14]
Molecular Weight 361.42 g/mol (L7181 2]113]

6-methoxy-2-[(4-methoxy-3,5-
dimethyl-1-oxidopyridin-1-ium-

IUPAC Name , [13][15]
2-yl)methylsulfinyl]-1H-

benzimidazole

5-Methoxy-2-[((4-Methoxy-3,5-
Dimethyl-1-Oxido-2-
Pyridinyl)Methyl)Sulfinyl]-

Synonyms yremyiethyhSulinyl [EIL41(6]
Benzimidazole, Omeprazole

Impurity E, Omeprazole N-

Oxide
Appearance White to Off-white Solid [31[5][6]
Melting Point 173-175 °C [11[7]

__ DMSO (Slightly), Methanol
Solubility ) [7]
(Slightly, Heated)

Storage Temperature 4°C [1]

Synthesis and Purification

Omeprazole-N-oxide is primarily formed as a byproduct during the synthesis of omeprazole,
specifically during the oxidation of the sulfide intermediate. The formation of the N-oxide occurs
due to the over-oxidation of the pyridine nitrogen in the omeprazole molecule.

General Synthesis Pathway

The synthesis of omeprazole involves the coupling of a substituted pyridine moiety with a
benzimidazole thiol, followed by oxidation of the resulting sulfide to a sulfoxide. The formation
of Omeprazole-N-oxide is a competing reaction during this oxidation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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